Cas no 886498-39-1 ((2,4,5-trifluorophenyl)methanethiol)

• Product Name: (2,4,5-trifluorophenyl)methanethiol
• CAS No: 886498-39-1
• MF: C₇H₅F₃S
• MW: 178.174811124802
• CID: 1926919
• PubChem ID: 2761449
• Update Time: 2025-06-13

(2,4,5-trifluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,4,5-trifluorophenyl)methanethiol
• Benzenemethanethiol, 2,4,5-trifluoro-
• 2,4,5-TRIFLUOROBENZYLMERCAPTAN
• FS-5848
• 886498-39-1
• AKOS006287232
• DTXSID50375775
• CS-0268585
• EN300-1288802

• MDL： MFCD06798041
• Inchi： 1S/C7H5F3S/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2
• InChI Key： QFBHRKDQSUTVIR-UHFFFAOYSA-N
• SMILES： SCC1C=C(C(=CC=1F)F)F

Computed Properties

• Exact Mass: 178.00640582g/mol
• Monoisotopic Mass: 178.00640582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2,4,5-trifluorophenyl)methanethiol

Comprehensive Overview of (2,4,5-Trifluorophenyl)methanethiol (CAS No. 886498-39-1): Properties, Applications, and Industry Insights

(2,4,5-Trifluorophenyl)methanethiol (CAS No. 886498-39-1) is a specialized organosulfur compound featuring a trifluorophenyl group attached to a methanethiol moiety. This unique structure grants it distinct chemical properties, making it valuable in pharmaceutical synthesis, agrochemical development, and advanced material science. The compound's fluorinated aromatic backbone enhances its stability and reactivity, while the thiol (-SH) group offers versatile functionalization opportunities. Researchers and industries increasingly focus on fluorinated compounds like this due to their potential in drug design, where fluorine atoms improve bioavailability and metabolic resistance.

In recent years, the demand for fluorinated building blocks such as (2,4,5-trifluorophenyl)methanethiol has surged, driven by trends in precision medicine and sustainable chemistry. A common search query, "fluorophenyl thiol applications," reflects growing interest in its role as a linker or intermediate in bioconjugation and catalysis. The compound's lipophilicity and electron-withdrawing effects are frequently studied for optimizing drug candidates, particularly in kinase inhibitors and PET tracer development. Its CAS No. 886498-39-1 is often cited in patent literature, underscoring its industrial relevance.

From an environmental perspective, (2,4,5-trifluorophenyl)methanethiol aligns with the green chemistry movement when used in catalytic cycles to reduce waste. Searches for "safe handling of fluorinated thiols" highlight user concerns about workplace safety, though this compound is not classified as hazardous under standard protocols. Its synthesis typically involves nucleophilic substitution or reduction of disulfides, topics frequently explored in academic forums. Analytical techniques like GC-MS and NMR are essential for characterizing its purity, a point emphasized in quality control discussions.

The compound's compatibility with cross-coupling reactions (e.g., Mitsunobu or thiol-ene click chemistry) makes it a hotspot for drug discovery teams. Online queries such as "how to modify trifluorophenyl thiols" reveal practical challenges in derivatization. Meanwhile, its potential in material science—for creating self-assembled monolayers (SAMs) or conductive polymers—is gaining traction in nanotechnology circles. Regulatory databases list CAS No. 886498-39-1 as compliant with major chemical inventories (TSCA, REACH), easing global trade.

Future prospects for (2,4,5-trifluorophenyl)methanethiol include emerging fields like proteolysis-targeting chimeras (PROTACs) and fluorinated surfactants. Its meta-substituted fluorine pattern offers steric advantages over ortho/para analogs, a nuance appreciated in medicinal chemistry forums. As AI-driven molecular design grows, this compound’s QSAR parameters are likely to be modeled extensively. Sustainable synthesis routes—addressing queries like "eco-friendly fluorination methods"—will further elevate its profile in next-gen applications.